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Compound of Interest

Compound Name: Cyclohexyl acrylate

Cat. No.: B1360113 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Cyclohexyl acrylate is a versatile monomer utilized in the synthesis of polymers for various

applications, including adhesives and coatings.[1] While valuable in research and development,

a thorough understanding of its potential hazards and strict adherence to handling protocols

are imperative to ensure personnel safety and environmental protection. This technical guide

provides an in-depth overview of the hazards associated with cyclohexyl acrylate and

detailed precautions for its safe handling.

Summary of Physical, Chemical, and Toxicological
Data
The following table summarizes the key quantitative data for cyclohexyl acrylate, providing a

quick reference for its physical properties, toxicity, and flammability characteristics.
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Property Value Reference(s)

Molecular Formula C₉H₁₄O₂ [1][2][3]

Molecular Weight 154.21 g/mol [1][2][4]

Appearance Colorless liquid [2][5]

Boiling Point 182-184 °C [1][2][6]

Flash Point
68 °C - 71.3 °C (Combustible

Liquid)
[1][6][7]

Density 0.975 - 0.98 g/cm³ [1][2][8]

Oral LD50 (Rat) ~2,500 - 8,980 µL/kg [4][5][8][9]

Dermal LD50 (Rabbit) 2,469.6 - 2,520 µL/kg [4][5][7]

Aquatic Toxicity (Fish)
LC50: 1.4 - 1.56 mg/L, 96h

(Pimephales promelas)
[10][11]

Potential Hazards
Cyclohexyl acrylate is classified as a hazardous substance with multiple potential risks.[6][7]

[9]

2.1. Health Hazards

Skin Irritation: Causes skin irritation.[4][6][7] Prolonged or repeated contact may lead to

dermatitis.[9] It is also classified as a skin sensitizer, meaning it can cause an allergic

reaction upon skin contact.[4][5]

Eye Irritation: Causes serious eye irritation.[6][7]

Respiratory Irritation: May cause respiratory irritation if inhaled.[4][6][7]

Ingestion: While specific data is limited, ingestion may be harmful. General first aid guidance

suggests rinsing the mouth and seeking medical attention without inducing vomiting.[6][9]

2.2. Flammability Hazards

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.lookchem.com/casno3066-71-5.html
https://www.nbinno.com/article/other-organic-chemicals/understanding-cyclohexyl-acrylate-properties-synthesis-applications-lr
https://jnfuturechemical.com/product/cyclohexyl-acrylate-cas3066-71-5/
https://www.lookchem.com/casno3066-71-5.html
https://www.nbinno.com/article/other-organic-chemicals/understanding-cyclohexyl-acrylate-properties-synthesis-applications-lr
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexyl-acrylate
https://www.nbinno.com/article/other-organic-chemicals/understanding-cyclohexyl-acrylate-properties-synthesis-applications-lr
https://haz-map.com/Agents/20503
https://www.lookchem.com/casno3066-71-5.html
https://www.nbinno.com/article/other-organic-chemicals/understanding-cyclohexyl-acrylate-properties-synthesis-applications-lr
https://www.chemicalbook.com/msds/cyclohexyl-acrylate.pdf
https://www.lookchem.com/casno3066-71-5.html
https://www.chemicalbook.com/msds/cyclohexyl-acrylate.pdf
https://www.tcichemicals.com/BE/en/sds/A1208_EU_6N.pdf
https://www.lookchem.com/casno3066-71-5.html
https://www.nbinno.com/article/other-organic-chemicals/understanding-cyclohexyl-acrylate-properties-synthesis-applications-lr
https://www.chemsrc.com/en/cas/3066-71-5_83041.html
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexyl-acrylate
https://haz-map.com/Agents/20503
https://www.chemsrc.com/en/cas/3066-71-5_83041.html
https://www.ascent-acrylate.com/knowledge/information/cyclohexyl-acrylate-msds.html
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexyl-acrylate
https://haz-map.com/Agents/20503
https://www.tcichemicals.com/BE/en/sds/A1208_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AAL12925&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://dlwdwurqx1ngf.cloudfront.net/msds3/SDS_Smores.pdf
https://www.benchchem.com/product/b1360113?utm_src=pdf-body
https://www.chemicalbook.com/msds/cyclohexyl-acrylate.pdf
https://www.tcichemicals.com/BE/en/sds/A1208_EU_6N.pdf
https://www.ascent-acrylate.com/knowledge/information/cyclohexyl-acrylate-msds.html
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexyl-acrylate
https://www.chemicalbook.com/msds/cyclohexyl-acrylate.pdf
https://www.tcichemicals.com/BE/en/sds/A1208_EU_6N.pdf
https://www.ascent-acrylate.com/knowledge/information/cyclohexyl-acrylate-msds.html
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexyl-acrylate
https://haz-map.com/Agents/20503
https://www.chemicalbook.com/msds/cyclohexyl-acrylate.pdf
https://www.tcichemicals.com/BE/en/sds/A1208_EU_6N.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexyl-acrylate
https://www.chemicalbook.com/msds/cyclohexyl-acrylate.pdf
https://www.tcichemicals.com/BE/en/sds/A1208_EU_6N.pdf
https://www.chemicalbook.com/msds/cyclohexyl-acrylate.pdf
https://www.ascent-acrylate.com/knowledge/information/cyclohexyl-acrylate-msds.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360113?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cyclohexyl acrylate is a combustible liquid with a flashpoint between 68 °C and 71.3 °C.[1][6]

[7] Vapors may form explosive mixtures with air, and containers may explode when heated.[9]

[10] It should be kept away from heat, sparks, open flames, and other ignition sources.[6][7][10]

2.3. Environmental Hazards

This chemical is toxic to aquatic life with long-lasting effects.[6][7][10] It must be prevented from

entering drains, sewers, or waterways.[6][9]

Experimental Protocols and Handling Precautions
Adherence to strict safety protocols is crucial when working with cyclohexyl acrylate. The

following sections outline detailed methodologies for safe handling, storage, and emergency

procedures.

3.1. Engineering Controls

Ventilation: Always handle cyclohexyl acrylate in a well-ventilated area.[6] The use of a

chemical fume hood is highly recommended to minimize inhalation of vapors.[12] Local

exhaust ventilation should be used to control emissions at the source.[7]

Emergency Equipment: Ensure that a safety shower and an eyewash station are readily

accessible and in good working order in the immediate vicinity of the work area.[9][12]

3.2. Personal Protective Equipment (PPE)

A comprehensive PPE plan is the primary defense against exposure.
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Personal Protective Equipment (PPE) Protocol

Handling Cyclohexyl Acrylate

Eye/Face Protection
(Chemical Goggles/Face Shield)

Skin Protection
(Nitrile/Chemical-Resistant Gloves,

Flame-Resistant Lab Coat)

Respiratory Protection
(NIOSH-approved respirator if ventilation is inadequate)

Safe Handling Practices
(Use in Fume Hood, Avoid Contact)

Click to download full resolution via product page

Caption: Required Personal Protective Equipment for handling Cyclohexyl Acrylate.

Eye and Face Protection: Wear chemical safety goggles that meet OSHA's 29 CFR

1910.133 or European Standard EN166 regulations.[10][13] A face shield may be necessary

for splash protection.[12]

Skin Protection: Wear chemical-resistant gloves, such as nitrile gloves.[9] Avoid natural

rubber and PVC gloves.[14] A flame-resistant lab coat or coveralls should be worn to prevent

skin contact.[6][9]

Respiratory Protection: If ventilation is insufficient or if there is a risk of inhalation, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[10]

3.3. Hygiene Practices

Wash hands and any exposed skin thoroughly after handling.[6][7]
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Do not eat, drink, or smoke in areas where cyclohexyl acrylate is handled or stored.

Remove contaminated clothing and wash it before reuse.[6]

3.4. Storage

Store in a tightly closed container in a cool, dry, and well-ventilated place.[6][7][10]

Keep away from heat, sparks, open flames, and other sources of ignition.[7][10]

Store locked up and away from incompatible materials such as strong oxidizing agents,

acids, and bases.[6][9][10]

The product is often stabilized with an inhibitor like 4-methoxyphenol (MEHQ) to prevent

polymerization.[2][5]

3.5. Spill and Disposal Procedures

Spill Response: In the event of a spill, evacuate the area and remove all ignition sources.[6]

Wear appropriate PPE.[6] Absorb the spill with an inert material such as sand, earth, or a

universal binder and collect it in a suitable, closed container for disposal.[9][10] Do not allow

the chemical to enter drains or waterways.[6][9]

Waste Disposal: Dispose of waste in accordance with all applicable local, regional, and

national regulations.[6][9] Chemical waste generators must determine if a discarded

chemical is classified as hazardous waste.[10]

Emergency and First-Aid Procedures
The following diagram illustrates the workflow for responding to an exposure incident.
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Routes of Exposure Immediate First-Aid Actions

Exposure Occurs

Inhalation

Skin Contact

Eye Contact

Ingestion

Move to fresh air.
Provide artificial respiration if not breathing.

Remove contaminated clothing.
Wash skin with soap and water for at least 15 minutes.

Rinse eyes with water for at least 15 minutes.
Remove contact lenses if present.

Rinse mouth with water.
Do NOT induce vomiting.

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: First-aid workflow for Cyclohexyl Acrylate exposure.

Inhalation: If inhaled, move the individual to fresh air.[6] If breathing is difficult, provide

oxygen. If the person is not breathing, give artificial respiration. Seek immediate medical

attention.[6][15]

Skin Contact: Immediately remove all contaminated clothing.[6] Wash the affected skin area

with plenty of soap and water for at least 15 minutes.[6][9][15] If skin irritation persists,

consult a physician.[9][15]

Eye Contact: Immediately rinse the eyes with plenty of water for at least 15 minutes, also

under the eyelids.[9][15] If present and easy to do, remove contact lenses.[10] Seek medical

attention.[6][9]
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Ingestion: Rinse the mouth with water.[6] Do not induce vomiting.[6][9] Never give anything

by mouth to an unconscious person.[6] Call a physician or poison control center immediately.

[6]

By understanding these hazards and diligently implementing the prescribed handling

precautions, researchers and scientists can safely and effectively utilize cyclohexyl acrylate in

their work. Always refer to the most current Safety Data Sheet (SDS) provided by the supplier

for the most comprehensive and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Cyclohexyl Acrylate: A Technical Guide to Hazards and
Safe Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1360113#potential-hazards-and-handling-
precautions-for-cyclohexyl-acrylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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